Cas no 1444368-24-4 (5-chloro-2-(2-ethylbutoxy)benzenemethanol)

5-chloro-2-(2-ethylbutoxy)benzenemethanol structure
1444368-24-4 structure
Product Name:5-chloro-2-(2-ethylbutoxy)benzenemethanol
CAS No:1444368-24-4
MF:C13H19ClO2
MW:242.741763353348
CID:2132656
Update Time:2023-11-19

5-chloro-2-(2-ethylbutoxy)benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-(2-ethylbutoxy)Benzenemethanol
    • LUKOINONTYMTGS-UHFFFAOYSA-N
    • [5-Chloro-2-(2-ethyl-butoxy)-phenyl]methanol
    • [5-Chloro-2-(2-ethyl-butoxy)-phenyl]-methanol
    • CID 82929149
    • Benzenemethanol, 5-chloro-2-(2-ethylbutoxy)-
    • 5-chloro-2-(2-ethylbutoxy)benzenemethanol
    • Inchi: 1S/C13H19ClO2/c1-3-10(4-2)9-16-13-6-5-12(14)7-11(13)8-15/h5-7,10,15H,3-4,8-9H2,1-2H3
    • InChI Key: LUKOINONTYMTGS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(CO)C=1)OCC(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 183
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 1.092±0.06 g/cm3(Predicted)
  • Boiling Point: 338.7±27.0 °C(Predicted)
  • pka: 14.13±0.10(Predicted)
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